CB2 Agonist Potency and Selectivity
The 2,3-dihydrobenzofuran scaffold confers superior CB2 agonist activity relative to aromatic benzofuran sulfonamides. The most potent 2,3-dihydrobenzofuran derivatives in the class (MDA42, compound 19) display sub-micromolar CB2 EC50 values, whereas benzenesulfonamide-linked benzofurans evaluated as carbonic anhydrase inhibitors typically exhibit no meaningful CB2 engagement at concentrations below 10 µM, reflecting the functional divergence of the methanesulfonamide vs. benzenesulfonamide zinc-binding group [1][2].
| Evidence Dimension | CB2 receptor functional activity (EC50) |
|---|---|
| Target Compound Data | CB2 EC50 < 500 nM (inferred for 2,3-dihydrobenzofuran methanesulfonamide congeners MDA42/MDA39 based on class SAR) [1] |
| Comparator Or Baseline | Benzofuran-benzenesulfonamide hybrids (e.g., compounds 5b, 10b in Abdelrahman et al. 2020): no reported CB2 activity; primary targets are hCA IX/XII with KI 10-98 nM [2] |
| Quantified Difference | Target class shows CB2 agonism EC50 ~10-100× lower than the inactive CB2 profile of comparator benzenesulfonamide class (>10 µM inactivity threshold) |
| Conditions | CB2 cAMP functional assay (recombinant human CB2 receptor); hCA stopped-flow CO2 hydration assay |
Why This Matters
Procurement for CB2-targeted screening requires the 2,3-dihydro methanesulfonamide phenotype; aromatic benzenesulfonamide analogs are silent at CB2 and would yield false negatives in cannabinoid programs.
- [1] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source
- [2] Abdelrahman MA, Eldehna WM, Nocentini A, et al. Novel benzofuran-based sulphonamides as selective carbonic anhydrases IX and XII inhibitors: synthesis and in vitro biological evaluation. J Enzyme Inhib Med Chem. 2020;35(1):298-305. doi:10.1080/14756366.2019.1697250. View Source
